Cas no 5973-71-7 (3,4-Dimethylbenzaldehyde)

• Product Name: 3,4-Dimethylbenzaldehyde
• CAS No: 5973-71-7
• MF: C₉H₁₀O
• MW: 134.175102710724
• MDL: MFCD00016612
• CID: 46298
• PubChem ID: 22278
• Update Time: 2025-09-26

3,4-Dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylbenzaldehyde
• 3,4-dimethyl-Benzaldehyde,
• DIMETHYLBENZALDEHYDE,3,4-(RG)
• 3,4-Dimethyl
• 3,4-dimethyl-benzaldehyd
• 3,4-di-methylbenzaldehyde
• 3,4-Me2C6H3CHO
• 34 DMB
• 4-Formyl-o-xylene
• Benzaldehyde,3,4-dimethyl
• DIMETHYLBENZALDEHYDE,3,4
• m,p-dimethylbenzaldehyde
• O-XYLENE-4-CARBOXALDEHYDE
• Benzaldehyde, 3,4-dimethyl-
• 3,4-DiMethyl-Benzaldehyde
• 16G1J12ARB
• 3 pound not4-dimethylbenzaldehyde
• POQJHLBMLVTHAU-UHFFFAOYSA-N
• PubChem2535
• 3,4 dimethyl benzaldehyde
• 3,4-Dimethyl benzaldehyde
• DSSTox_RID_79794
• DSSTox_CID_21626
• DSSTox_GSID_41626
• KSC269I6L
• DT
• D3334
• Tox21_301638
• EINECS 227-770-2
• EC 227-770-2
• Q27251808
• DTXSID2041626
• InChI=1/C9H10O/c1-7-3-4-9(6-10)5-8(7)2/h3-6H,1-2H3
• SCHEMBL98097
• NS00001758
• AC-3245
• UNII-16G1J12ARB
• MFCD00016612
• DTXCID0021626
• A832442
• CHEMBL3187739
• FT-0614367
• EN300-22064
• BCP24427
• PS-4693
• AKOS009075842
• 5973-71-7
• Q-200344
• AC-15539
• 3,4-Dimethylbenzaldehyde, 98%
• CS-W013376
• CAS-5973-71-7
• CHEBI:167406
• Z147641440
• POQJHLBMLVTHAU-UHFFFAOYSA-
• NCGC00255646-01
• SY004808
• 1ST161844
• STL185667
• doi:10.14272/POQJHLBMLVTHAU-UHFFFAOYSA-N.1
• DB-024155
• 3,4-Dimethylbenzaldehyde Solution in Acetonitrile, 1000mug/mL
• DMB-aldehyde
• 1ST161844-1000

• MDL： MFCD00016612
• Inchi： 1S/C9H10O/c1-7-3-4-9(6-10)5-8(7)2/h3-6H,1-2H3
• InChI Key： POQJHLBMLVTHAU-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C)=C(C)C=1
• BRN： 1634270

Computed Properties

• Exact Mass: 134.07300
• Monoisotopic Mass: 134.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.012 g/mL at 25 °C(lit.)
• Melting Point: 225-226 C
• Boiling Point: 226 °C(lit.)
• Flash Point: 225 °F
• Refractive Index: n20/D 1.551(lit.)
• Water Partition Coefficient: Soluble in ethanol, ether, toluene. Insoluble in water.
• PSA: 17.07000
• LogP: 2.11590
• Solubility: Not determined
• Sensitiveness: Air Sensitive

3,4-Dimethylbenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone